Cas no 59443-97-9 (Phenol, 5-(diethylamino)-2-methyl-)

• Product Name: Phenol, 5-(diethylamino)-2-methyl-
• CAS No: 59443-97-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 338648
• PubChem ID: 20376049
• Update Time: 2025-04-19

Phenol, 5-(diethylamino)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-(diethylamino)-2-methyl-
• 5-(diethylamino)-2-methylphenol
• 59443-97-9
• SCHEMBL1599726
• DTXSID30606372

• Inchi： 1S/C11H17NO/c1-4-12(5-2)10-7-6-9(3)11(13)8-10/h6-8,13H,4-5H2,1-3H3
• InChI Key： HHDZYSGQKBIHMV-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(=C1)N(CC)CC

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47